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Compound of Interest

Tetradecyltrimethylammonium
Compound Name:
bromide

Cat. No. B107326

For Immediate Reference: Key Safety and Handling Information for
Tetradecyltrimethylammonium Bromide

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of
Tetradecyltrimethylammonium bromide (TTAB). Adherence to these protocols is critical for
ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)

When handling Tetradecyltrimethylammonium bromide, a comprehensive PPE strategy is
mandatory to prevent exposure. The following table summarizes the required protective gear.
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Body Part Required PPE Specifications
Safety goggles with side- Must conform to EN 166 (EU)
Eyes/Face )
shields or NIOSH (US) standards.[1]
The glove material must be
impermeable and resistant to
. the chemical.[2] It is
Hands Protective gloves )
recommended to check with
the glove supplier for specific
breakthrough times.
) Impervious clothing and a lab Wear fire/flame resistant and
Skin/Body

coat

impervious clothing.[1]

Respiratory

Suitable respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[3]
A full-face respirator may be

necessary in such cases.[1]

Emergency First Aid Procedures

Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, ensuring to lift the
eyelids.[3][4] Remove contact lenses if present
and easy to do.[1][4] Promptly seek medical

attention.[4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[2][4] Remove contaminated
clothing and shoes.[4] If skin irritation persists,

consult a physician.[3]

Move the individual to fresh air.[1][3] If breathing

Inhalation is difficult, provide artificial respiration.[1] Seek
medical attention if symptoms occur.[3]
) Rinse the mouth with water.[1] Do NOT induce
Ingestion

vomiting.[4] Immediately call a physician.[2][4]

Operational Plan: Safe Handling and Storage

Proper handling and storage are paramount to prevent accidents and maintain the chemical's

stability.

Handling:

¢ Avoid contact with skin, eyes, and clothing.[4][5]

» Do not breathe dust or aerosols.[4][5]

o Ensure adequate ventilation in the work area.[2][4] Use only in a well-ventilated area or

outdoors.[4]

e Wash hands thoroughly after handling.[4][5]

e Do not eat, drink, or smoke when using this product.[4]

Storage:
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Keep the container tightly sealed in a cool, dry, and well-ventilated place.[4][6]

Store locked up.[1][4]

Recommended storage temperature is between 15-25°C.

This substance is hygroscopic; protect from humidity.[5][7]

Disposal Plan

The disposal of Tetradecyltrimethylammonium bromide and its containers must be
conducted in accordance with local, state, and federal regulations.

This substance is very toxic to aquatic life. Avoid release to the environment.[1][4]

Do not dispose of it with household garbage.[2]

The product should not be allowed to reach the sewage system.[2]

Contaminated packaging must be disposed of according to official regulations.[2]

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3]

Experimental Workflow: Safe Handling of
Tetradecyltrimethylammonium Bromide

The following diagram outlines the standard operating procedure for the safe use of
Tetradecyltrimethylammonium bromide in a laboratory setting.
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Don Personal Protective Equipment (PPE)
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'

Chemical Handling

Weighing and Preparation of Solutions
(in a ventilated hood)

Conduct Experiment

Post-Experiment Cleanup

Decontaminate Work Surfaces

Waste Disposal
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Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Tetradecyltrimethylammonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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